Cas no 921836-03-5 (N-(2,4-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,4-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921836-03-5
• MF: C₁₉H₁₅Cl₂N₃O₃
• MW: 404.246702432632
• CID: 5903098
• PubChem ID: 8556265
• Update Time: 2025-06-03

N-(2,4-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• 921836-03-5
• AKOS024628948
• N-(2,4-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• F2213-0511
• N-(2,4-dichlorophenyl)-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C19H15Cl2N3O3/c1-11-3-6-13(7-4-11)24-17(25)10-16(27-2)18(23-24)19(26)22-15-8-5-12(20)9-14(15)21/h3-10H,1-2H3,(H,22,26)
• InChI Key： GOQURHAXJQJRBJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(Cl)C=C2Cl)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OC

Computed Properties

• Exact Mass: 403.0490467g/mol
• Monoisotopic Mass: 403.0490467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71Ų

Additional information on N-(2,4-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(2,4-Dichlorophenyl)-4-Methoxy-1-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

N-(2,4-Dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a complex organic compound with the CAS registry number 921836-03-5. This compound belongs to the class of pyridazine derivatives, which have gained significant attention in recent years due to their diverse biological activities and potential applications in pharmaceutical and agrochemical industries. The structure of this compound is characterized by a pyridazine ring system substituted with multiple functional groups, including a carboxamide group, methoxy group, and dichlorophenyl and methylphenyl substituents. These functional groups contribute to its unique chemical properties and biological activities.

The synthesis of N-(2,4-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide involves a series of multi-step reactions that require precise control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for the preparation of this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction steps. These methods not only reduce reaction time but also minimize the generation of by-products, making the synthesis process more sustainable.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that N-(2,4-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide exhibits potent anti-tumor activity in various cancer cell lines. The presence of the dichlorophenyl group enhances its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, the methoxy group plays a crucial role in modulating the compound's solubility and bioavailability, making it a promising candidate for further drug development.

Recent research has also highlighted the potential of this compound as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it could be developed into a therapeutic agent for treating inflammatory diseases such as arthritis or inflammatory bowel disease. Furthermore, preliminary studies indicate that this compound may possess antimicrobial properties, particularly against gram-positive bacteria. This dual functionality underscores its versatility as a lead compound for drug discovery.

The structural features of N-(2,4-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide make it an attractive candidate for further modification and optimization. Researchers are currently exploring various strategies to enhance its pharmacokinetic properties and reduce potential side effects. For example, modifications to the substituents on the pyridazine ring could improve its selectivity for specific targets or increase its stability in vivo.

In conclusion, N-(2,4-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a multifaceted compound with significant potential in the fields of oncology and inflammation management. Its unique chemical structure and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a critical role in advancing modern medicine.